Ethyl 4-(piperidin-1-yl)benzoate
Cat. No. B3044998
M. Wt: 233.31 g/mol
InChI Key: FBLWXQXFSIWABA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07396844B1
Procedure details
2.16 g (13.1 mmol) of ethyl 4-aminobenzoate was dissolved in 20 ml of benzene. 2.97 g (13.0 mmol) of 1,5-dibromopentane and 4.53 ml (26.0 mmol) of diisopropylethylamine were added to the solution, and they were heated under reflux for 48 hours. The reaction liquid was diluted with water. After the extraction with ethyl acetate, the organic layer was washed with water and then with saturated aqueous NaCl solution, and dried over anhydrous magnesium sulfate. The solvent was evaporated to obtain the crude title compound.
Name
Identifiers
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REACTION_CXSMILES
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[NH2:1][C:2]1[CH:12]=[CH:11][C:5]([C:6]([O:8][CH2:9][CH3:10])=[O:7])=[CH:4][CH:3]=1.Br[CH2:14][CH2:15][CH2:16][CH2:17][CH2:18]Br.C(N(C(C)C)CC)(C)C>C1C=CC=CC=1.O>[N:1]1([C:2]2[CH:3]=[CH:4][C:5]([C:6]([O:8][CH2:9][CH3:10])=[O:7])=[CH:11][CH:12]=2)[CH2:18][CH2:17][CH2:16][CH2:15][CH2:14]1
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Inputs
Step One
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Name
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|
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Quantity
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2.16 g
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Type
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reactant
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Smiles
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NC1=CC=C(C(=O)OCC)C=C1
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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C1=CC=CC=C1
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Step Two
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Name
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Quantity
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2.97 g
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Type
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reactant
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Smiles
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BrCCCCCBr
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Name
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|
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Quantity
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4.53 mL
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Type
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reactant
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Smiles
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C(C)(C)N(CC)C(C)C
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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were heated
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TEMPERATURE
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Type
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TEMPERATURE
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Details
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under reflux for 48 hours
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Duration
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48 h
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CUSTOM
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Type
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CUSTOM
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Details
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The reaction liquid
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EXTRACTION
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Type
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EXTRACTION
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Details
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After the extraction with ethyl acetate
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WASH
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Type
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WASH
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Details
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the organic layer was washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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with saturated aqueous NaCl solution, and dried over anhydrous magnesium sulfate
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CUSTOM
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Type
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CUSTOM
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Details
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The solvent was evaporated
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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N1(CCCCC1)C1=CC=C(C(=O)OCC)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
